2-cyano-N-(2-methoxyphenyl)-3-pyridin-3-ylpropanamide

• IUPAC Name: 2-cyano-N-(2-methoxyphenyl)-3-pyridin-3-ylpropanamide
• InChI: InChI=1S/C16H15N3O2/c1-21-15-7-3-2-6-14(15)19-16(20)13(10-17)9-12-5-4-8-18-11-12/h2-8,11,13H,9H2,1H3,(H,19,20)
• InChI Key: UWJODZSHBNFECI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C(CC2=CN=CC=C2)C#N
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-Cyano-N-(2-methoxyphenyl)-3-pyridin-3-ylpropanamide (2-CNMPP) is an organic compound with a molecular formula of C13H13N3O2. It is a derivative of cyanamide and is used in various scientific research applications. 2-CNMPP is a colorless, crystalline solid with a melting point of 140-142°C. It is soluble in water, ethanol, and other organic solvents. 2-CNMPP is a relatively new compound, first synthesized and reported in the literature in 1997.

Scientific Research Applications

Insecticidal Activities

A notable application of pyridine derivatives, including compounds similar to 2-cyano-N-(2-methoxyphenyl)-3-pyridin-3-ylpropanamide, is their use as insecticides. Research has shown that certain pyridine derivatives exhibit significant insecticidal activities against pests such as the cowpea aphid, Aphis craccivora Koch. For example, one study synthesized and tested various pyridine derivatives, finding that some compounds demonstrated superior insecticidal performance compared to commercial insecticides like acetamiprid. The bioassay results indicated that the specific compound's insecticidal activity was approximately four times that of acetamiprid, highlighting the potential of these derivatives in agricultural pest control (Bakhite et al., 2014).

Antimicrobial Properties

Another significant area of application for compounds related to 2-cyano-N-(2-methoxyphenyl)-3-pyridin-3-ylpropanamide is in antimicrobial research. Studies have synthesized and evaluated the antimicrobial efficacy of various cyanopyridine and cyanopyran derivatives against a range of microorganisms, including Mycobacterium tuberculosis. These compounds have been shown to possess antimicrobial activities, suggesting their potential utility in the development of new antimicrobial agents (Vyas et al., 2009).

Mechanofluorochromic Properties

Research into the optical properties of 3-aryl-2-cyano acrylamide derivatives, structurally related to 2-cyano-N-(2-methoxyphenyl)-3-pyridin-3-ylpropanamide, has revealed interesting mechanofluorochromic behaviors. These compounds can exhibit different luminescence properties based on their molecular stacking modes, which can be influenced by external factors such as mechanical grinding. Such properties are of interest for the development of advanced materials in optoelectronics and sensing applications (Song et al., 2015).